Cas no 1241894-77-8 (1-p-tolylpiperidine-4-carboxylic acid)

• Product Name: 1-p-tolylpiperidine-4-carboxylic acid
• CAS No: 1241894-77-8
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD20486014
• CID: 5303685
• Update Time: 2025-11-06

1-p-tolylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-p-tolylpiperidine-4-carboxylic acid
• 1-(4-Methylphenyl)-4-piperidinecarboxylic acid
• 4-Piperidinecarboxylic acid, 1-(4-methylphenyl)-

• MDL： MFCD20486014
• Inchi： 1S/C13H17NO2/c1-10-2-4-12(5-3-10)14-8-6-11(7-9-14)13(15)16/h2-5,11H,6-9H2,1H3,(H,15,16)
• InChI Key： WTDYDDZGBUZEEB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)CCC(C(O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-p-tolylpiperidine-4-carboxylic acid

Introduction to 1-p-tolylpiperidine-4-carboxylic acid (CAS No. 1241894-77-8)

1-p-tolylpiperidine-4-carboxylic acid (CAS No. 1241894-77-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent advancements in the research and application of 1-p-tolylpiperidine-4-carboxylic acid.

The chemical structure of 1-p-tolylpiperidine-4-carboxylic acid consists of a piperidine ring substituted with a p-tolyl group and a carboxylic acid moiety. The piperidine ring is a six-membered heterocyclic amine that is widely found in natural products and synthetic compounds. The presence of the p-tolyl group (a methyl-substituted phenyl ring) imparts additional stability and aromatic character to the molecule. The carboxylic acid functional group provides the compound with acidic properties and potential reactivity in various chemical reactions.

In terms of physical properties, 1-p-tolylpiperidine-4-carboxylic acid is typically a white crystalline solid with a melting point ranging from 165°C to 167°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various synthetic transformations and analytical techniques.

The synthesis of 1-p-tolylpiperidine-4-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-piperidone with p-tolylmagnesium bromide followed by oxidation to introduce the carboxylic acid group. Another approach involves the coupling of 4-piperidinecarboxylic acid with p-tolylboronic acid using palladium-catalyzed cross-coupling reactions. These synthetic strategies have been optimized to improve yield and purity, making them suitable for large-scale production.

Recent research has focused on exploring the biological activities and potential therapeutic applications of 1-p-tolylpiperidine-4-carboxylic acid. Studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has demonstrated neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases.

In the context of drug discovery, 1-p-tolylpiperidine-4-carboxylic acid has been evaluated as a lead compound for developing new treatments for inflammatory disorders and neurodegenerative conditions. Its ability to modulate key signaling pathways involved in inflammation and neuroprotection makes it an attractive candidate for further optimization and clinical development.

Clinical trials are currently underway to assess the safety and efficacy of derivatives of 1-p-tolylpiperidine-4-carboxylic acid. Preliminary results have shown promising outcomes, with several compounds demonstrating favorable pharmacokinetic profiles and reduced side effects compared to existing treatments. These findings highlight the potential of this class of compounds to address unmet medical needs in various therapeutic areas.

In conclusion, 1-p-tolylpiperidine-4-carboxylic acid (CAS No. 1241894-77-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its biological activities, positions it as a valuable lead compound for developing novel therapeutic agents. Ongoing research and clinical trials are expected to further elucidate its potential benefits and pave the way for new treatment options in inflammatory disorders and neurodegenerative diseases.